N-[3-(2-ethyl-1-piperidinyl)propyl]-2-[(1-methyl-2-oxo-4-quinolinyl)oxy]acetamide

• Molecular Formula: C22H31N3O3
• Molecular Weight: 385.5 g/mol
• IUPAC Name: N-[3-(2-ethylpiperidin-1-yl)propyl]-2-(1-methyl-2-oxoquinolin-4-yl)oxyacetamide
• InChI: InChI=1S/C22H31N3O3/c1-3-17-9-6-7-13-25(17)14-8-12-23-21(26)16-28-20-15-22(27)24(2)19-11-5-4-10-18(19)20/h4-5,10-11,15,17H,3,6-9,12-14,16H2,1-2H3,(H,23,26)
• InChI Key: ZHHJXQQMEAKFPB-UHFFFAOYSA-N
• SMILES: CCC1CCCCN1CCCNC(=O)COC2=CC(=O)N(C3=CC=CC=C32)C

Description

N-[3-(2-ethyl-1-piperidinyl)propyl]-2-[(1-methyl-2-oxo-4-quinolinyl)oxy]acetamide is a member of quinolines.

Scientific Research Applications

Antibacterial Activity

Research has explored the synthesis of various acetamide derivatives with heterocyclic cores like piperidine, demonstrating potential antibacterial properties. These studies show moderate inhibitory effects against both Gram-negative and Gram-positive bacterial strains, highlighting the compound's relevance in the field of antibacterial research (Iqbal et al., 2017).

Antiulcer Applications

Investigations into new antiulcer agents have identified certain derivatives of N-[3-(2-ethyl-1-piperidinyl)propyl]-2-[(1-methyl-2-oxo-4-quinolinyl)oxy]acetamide as potential candidates. These compounds have shown effectiveness against gastric acid secretion and various acute experimental gastric lesions, suggesting their utility in antiulcer medication development (Kataoka et al., 1997).

Structural and Chemical Properties

Research has also focused on understanding the structural and chemical properties of related compounds. Such studies aid in the development of more effective pharmaceuticals by elucidating the molecular conformation and interactions of these compounds (Kido et al., 1994).

Involvement in Metabolic Pathways

Studies have investigated the role of similar compounds in metabolic pathways, particularly focusing on their interaction with human liver enzymes. This research is crucial for understanding how these compounds are metabolized in the body, which is vital for drug development and safety (Sasaki et al., 2001).

Receptor Modulation

Compounds related to N-[3-(2-ethyl-1-piperidinyl)propyl]-2-[(1-methyl-2-oxo-4-quinolinyl)oxy]acetamide have been studied for their potential to modulate human receptors, like the CCR5 chemokine receptor. Such studies are crucial in the development of treatments for various diseases, including those related to immune system functioning (Cumming et al., 2006).

Synthesis of Dyes and Other Applications

The synthesis of merocyanine dyes involving similar compounds has been studied, showing potential applications in materials science and chemistry. These compounds' bactericidal activity against various bacterial strains also expands their application beyond pharmaceuticals (Abdel-Rahman & Khalil, 1978).